Cas no 54561-75-0 (Propanedioic acid, (phenylmethyl)-, monomethyl ester)

• Product Name: Propanedioic acid, (phenylmethyl)-, monomethyl ester
• CAS No: 54561-75-0
• MF: C₁₁H₁₁O₄
• MW: 207.202643632889
• CID: 354237
• PubChem ID: 71364616
• Update Time: 2025-04-19

Propanedioic acid, (phenylmethyl)-, monomethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (phenylmethyl)-, monomethyl ester
• 2-benzyl-3-methoxy-3-oxopropanoate
• methyl-2-benzylmalonate
• DTXSID60788079
• 54561-75-0
• WAJDPZSFXFVORE-UHFFFAOYSA-M

• Inchi： 1S/C11H12O4/c1-15-11(14)9(10(12)13)7-8-5-3-2-4-6-8/h2-6,9H,7H2,1H3,(H,12,13)/p-1
• InChI Key： WAJDPZSFXFVORE-UHFFFAOYSA-M
• SMILES： O(C)C(C(C(=O)[O-])CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 207.06573
• Monoisotopic Mass: 207.06573383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.43